Cas no 1092540-51-6 (Atazanavir-d9)

• Product Name: Atazanavir-d9
• CAS No: 1092540-51-6
• MF: C₃₈H₅₂N₆O₇
• MW: 713.91094493866
• CID: 1062581
• Update Time: 2025-10-29

Atazanavir-d9 Chemical and Physical Properties

Names and Identifiers

• Atazanavir-d9
• methyl N-[(2S)-1-[2-[(2S,3S)-2-hydroxy-4-phenyl-3-[[(2S)-4,4,4-trideuterio-2-(methoxycarbonylamino)-3,3-bis(trideuteriomethyl)butanoyl]amino]butyl]-2-[(4-pyridin-2-ylphenyl)methyl]hydrazinyl]-3,3-dime

• Inchi： 1S/C38H52N6O7/c1-37(2,3)31(41-35(48)50-7)33(46)40-29(22-25-14-10-9-11-15-25)30(45)24-44(43-34(47)32(38(4,5)6)42-36(49)51-8)23-26-17-19-27(20-18-26)28-16-12-13-21-39-28/h9-21,29-32,45H,22-24H2,1-8H3,(H,40,46)(H,41,48)(H,42,49)(H,43,47)/t29-,30-,31+,32+/m0/s1/i1D3,2D3,3D3
• InChI Key： AXRYRYVKAWYZBR-HMLRVIJPSA-N
• SMILES： O[C@@H](CN(CC1C=CC(C2C=CC=CN=2)=CC=1)NC([C@H](C(C)(C)C)NC(=O)OC)=O)[C@H](CC1C=CC=CC=1)NC([C@H](C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])NC(=O)OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Atazanavir-d9

Comprehensive Guide to Atazanavir-d9 (CAS No. 1092540-51-6): Properties, Applications, and Research Insights

Atazanavir-d9 (CAS No. 1092540-51-6) is a deuterated analog of Atazanavir, a well-known protease inhibitor used in the treatment of HIV. This stable isotope-labeled compound has gained significant attention in pharmaceutical research, particularly in drug metabolism studies and quantitative analysis. The incorporation of nine deuterium atoms enhances its utility as an internal standard in LC-MS (Liquid Chromatography-Mass Spectrometry) applications, ensuring higher accuracy and reproducibility in analytical workflows.

The molecular structure of Atazanavir-d9 retains the core features of Atazanavir, making it ideal for tracing the parent drug's behavior in biological systems. Researchers value this compound for its ability to minimize interference in mass spectrometric detection, a critical factor in modern bioanalytical methods. With the growing demand for precision medicine and personalized therapies, the role of deuterated compounds like Atazanavir-d9 has become increasingly prominent in clinical research and drug development pipelines.

One of the most common questions about Atazanavir-d9 relates to its stability and storage conditions. Like many deuterated compounds, it should be stored at controlled temperatures (typically -20°C) in airtight containers to maintain its chemical integrity. The deuterium labeling does not significantly alter the compound's physical properties but provides distinct advantages in mass spectrometry due to the predictable mass shift caused by the heavier deuterium atoms.

In recent years, the application of Atazanavir-d9 has expanded beyond traditional pharmacokinetic studies. It's now frequently used in cutting-edge research areas such as metabolomics and proteomics, where precise quantification of drug concentrations is crucial. The pharmaceutical industry's increasing focus on HIV drug resistance mechanisms has further elevated the importance of reliable analytical tools like Atazanavir-d9, particularly in studies investigating viral mutation patterns and treatment efficacy.

The synthesis of Atazanavir-d9 requires specialized expertise in isotopic labeling techniques. Manufacturers typically employ sophisticated deuterium exchange methods or start from deuterated precursors to ensure high isotopic purity (>98%). This level of purity is essential for its application in regulated bioanalytical studies, where even minor isotopic impurities could compromise data quality. The production process is carefully controlled to meet the stringent requirements of pharmaceutical research and clinical laboratories.

From a regulatory perspective, Atazanavir-d9 is classified as a research chemical rather than an active pharmaceutical ingredient. This distinction is important for researchers to understand when designing studies or interpreting results. While it shares structural similarities with the therapeutic compound Atazanavir, its primary use is as an analytical reference material in drug development and clinical research settings.

The market for stable isotope-labeled compounds like Atazanavir-d9 has grown substantially in recent years, driven by advancements in analytical technologies and increased R&D investment in antiviral therapies. Pharmaceutical companies and contract research organizations are the primary consumers of these specialized materials, using them to accelerate drug development timelines and improve the reliability of clinical trial data.

Quality control of Atazanavir-d9 involves rigorous testing for isotopic enrichment, chemical purity, and stability. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are typically employed to verify these parameters. The compound's certificate of analysis should provide detailed information about these quality attributes, which are critical for researchers relying on its performance in sensitive analytical methods.

Looking ahead, the demand for Atazanavir-d9 and similar deuterated standards is expected to rise as the pharmaceutical industry continues to emphasize data quality and reproducibility. Emerging applications in areas like therapeutic drug monitoring and precision dosing are creating new opportunities for these specialized compounds. Furthermore, the development of more sophisticated mass spectrometry platforms is likely to increase the need for high-quality isotopic standards that can deliver uncompromised performance in complex biological matrices.

For researchers working with Atazanavir-d9, proper handling and documentation are essential. While the compound itself doesn't present unusual safety concerns beyond those associated with the parent drug, laboratory personnel should follow standard precautions for handling pharmaceutical compounds. This includes using appropriate personal protective equipment and working in properly ventilated areas when preparing solutions or conducting experiments.

The scientific literature contains numerous references to the use of Atazanavir-d9 in method development and validation studies. These publications demonstrate its versatility across different analytical platforms and biological matrices. Researchers new to working with this compound can benefit from reviewing these studies to understand best practices for its application in various experimental contexts.

In conclusion, Atazanavir-d9 (CAS No. 1092540-51-6) represents an invaluable tool in modern pharmaceutical research, particularly in the field of HIV therapeutics. Its role as a stable isotope-labeled internal standard has become increasingly important as analytical methods grow more sophisticated and regulatory requirements more stringent. As research into HIV treatment and prevention continues to advance, compounds like Atazanavir-d9 will remain essential for generating reliable, reproducible data that can drive scientific progress and improve patient outcomes.